molecular formula C11H10N2O2 B14828831 4-Cyano-3-cyclopropoxybenzamide CAS No. 1243456-03-2

4-Cyano-3-cyclopropoxybenzamide

Cat. No.: B14828831
CAS No.: 1243456-03-2
M. Wt: 202.21 g/mol
InChI Key: NQTGGFIAYHPTCC-UHFFFAOYSA-N
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Description

4-Cyano-3-cyclopropoxybenzamide is a benzamide derivative featuring a cyano (-CN) group at the para position (C4) and a cyclopropoxy (-O-cyclopropyl) group at the meta position (C3) on the aromatic ring. Benzamide scaffolds are widely explored in medicinal chemistry due to their versatility in interacting with biological targets, such as enzymes and receptors.

Properties

CAS No.

1243456-03-2

Molecular Formula

C11H10N2O2

Molecular Weight

202.21 g/mol

IUPAC Name

4-cyano-3-cyclopropyloxybenzamide

InChI

InChI=1S/C11H10N2O2/c12-6-8-2-1-7(11(13)14)5-10(8)15-9-3-4-9/h1-2,5,9H,3-4H2,(H2,13,14)

InChI Key

NQTGGFIAYHPTCC-UHFFFAOYSA-N

Canonical SMILES

C1CC1OC2=C(C=CC(=C2)C(=O)N)C#N

Origin of Product

United States

Preparation Methods

Synthetic Routes and Reaction Conditions: One common method is the Suzuki–Miyaura coupling reaction , which is a palladium-catalyzed cross-coupling reaction between an aryl halide and an organoboron compound . This method is favored for its mild reaction conditions and functional group tolerance.

Industrial Production Methods: In an industrial setting, the production of 4-Cyano-3-cyclopropoxybenzamide may involve large-scale batch or continuous flow processes . These methods ensure high yield and purity of the product while maintaining cost-effectiveness and environmental sustainability. The use of advanced catalysts and optimized reaction conditions is crucial for efficient industrial production.

Chemical Reactions Analysis

Types of Reactions: 4-Cyano-3-cyclopropoxybenzamide can undergo various chemical reactions, including:

    Oxidation: The cyano group can be oxidized to form carboxylic acids or amides.

    Reduction: The cyano group can be reduced to primary amines.

    Substitution: The benzamide core can undergo electrophilic or nucleophilic substitution reactions.

Common Reagents and Conditions:

    Oxidation: Reagents such as potassium permanganate (KMnO₄) or chromium trioxide (CrO₃) under acidic conditions.

    Reduction: Reagents like lithium aluminum hydride (LiAlH₄) or hydrogen gas (H₂) with a palladium catalyst.

    Substitution: Reagents such as halogens (e.g., Br₂) or nucleophiles (e.g., NaOH) under appropriate conditions.

Major Products:

    Oxidation: Formation of carboxylic acids or amides.

    Reduction: Formation of primary amines.

    Substitution: Formation of substituted benzamides or other derivatives.

Mechanism of Action

The mechanism of action of 4-Cyano-3-cyclopropoxybenzamide involves its interaction with specific molecular targets, such as enzymes or receptors. The cyano group can participate in hydrogen bonding and electrostatic interactions, while the cyclopropoxy group can enhance the compound’s binding affinity and specificity . These interactions can modulate biological pathways, leading to the desired therapeutic effects.

Comparison with Similar Compounds

Data Tables

Table 1. Structural and Functional Group Comparison

Compound Name Position 3 Position 4 Core Structure
4-Cyano-3-cyclopropoxybenzamide Cyclopropoxy Cyano Benzamide
4-[2-(3,4-Dimethoxyphenethylamino)-propoxy]-2-methoxybenzamide Methoxy Propoxy-phenethylamino Benzamide
4-(3-Chloropropanamido)benzamide - Chloropropanamido Benzamide
Caffeic Acid Hydroxyl Hydroxyl, acrylic acid Phenylpropanoid

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